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FAQ 1: What are the specific hazards associated with 4-Azidobenzaldehyde?

4-Azidobenzaldehyde is shock-sensitive and exceptionally explosive [1]. A drop weight impact test

yielded a positive result with a very low H₅₀ value of about 11 kg-cm, indicating high sensitivity [1]. The

evidence for a positive test was the conversion of the liquid sample to a solid char with gas generation [1].

One U.S. patent and subsequent safety testing by Dow Chemical scientists have confirmed this hazard [1].

FAQ 2: How should I store 4-Azidobenzaldehyde to prevent decomposition?

The following table summarizes the storage conditions based on the information available:

Factor Recommended Condition Additional Notes

Temperature 2-6°C for long-term storage [2]. May be
stored at RT for short-term only [2].

-

Light Protect from light [3] [1]. It is light-
sensitive [4].

A critical precaution to prevent
unintended reactions.
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Factor Recommended Condition Additional Notes

Form Avoid isolating neat material [1]. Manipulate as a dilute solution
whenever possible to enhance safety [1].

Container Information not specified in search results. -

FAQ 3: My sample of 4-Azidobenzaldehyde has decomposed. What should I do? The search results do

not provide specific troubleshooting steps for decomposed samples. Given the compound's explosive nature,

the utmost caution is advised. It is recommended to consult your institution's specialized safety manual for

hazardous materials and contact the relevant safety officers for proper disposal procedures.

FAQ 4: What are the basic physical properties of this compound?

Property Description

CAS Number 24173-36-2 [3] [4] [2]

Molecular
Formula

C₇H₅N₃O [3] [4] [2]

Molecular Weight 147.13 g/mol [3] [2]

Appearance Light yellow to yellow oil [4] [2]

Solubility Sparingly soluble in Chloroform; slightly soluble in Ethyl Acetate and Methanol [4]

[2].

Experimental Workflow for Safe Handling

The diagram below outlines a logical workflow for the safe handling and use of 4-Azidobenzaldehyde,

based on the safety principles identified.
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Critical Safety Notice
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The information from this search is insufficient to guarantee operational safety. The most critical details,

such as the full composition of a safe storage solution and detailed disposal protocols, are not available in

the current search results.

Consult Official Sources: You must obtain the most current Safety Data Sheet (SDS) directly from

your chemical supplier before handling this compound [1].
Follow Institutional Protocols: Adhere strictly to your organization's standard operating procedures

for handling shock-sensitive and explosive materials.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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